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In the global fight against invasive fungal infections, a promising new contender has emerged.
Designated Antifungal Agent 60, also known as compound 16, this novel triazole analogue is
demonstrating significant potential as a broad-spectrum antifungal with a mechanism of action
targeting the well-established ergosterol biosynthesis pathway. This in-depth technical guide
provides a comprehensive overview of Antifungal Agent 60 for researchers, scientists, and
drug development professionals, consolidating the current understanding of its antifungal
activity, mechanism of action, and preclinical data.

Executive Summary

Antifungal Agent 60 is a novel triazole derivative designed with an alkynyl-methoxyl side
chain. It functions as a potent inhibitor of lanosterol 14a-demethylase (Cyp51), a critical
enzyme in the fungal ergosterol biosynthesis pathway. Preclinical investigations have revealed
its broad-spectrum fungicidal activity against a wide range of human pathogenic fungi,
including clinically relevant species of Candida and Aspergillus. Notably, it retains potent
activity against fluconazole-resistant and multi-drug resistant fungal strains. Furthermore,
Antifungal Agent 60 has demonstrated low cytotoxicity and hemolytic activity in vitro,
alongside promising in vivo efficacy in a Galleria mellonella infection model. These
characteristics position Antifungal Agent 60 as a strong candidate for further development as
a next-generation antifungal therapeutic.
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In Vitro Antifungal Activity

The antifungal potency of Agent 60 has been rigorously evaluated against a panel of
pathogenic fungal species. The minimum inhibitory concentration (MIC), the lowest
concentration of the agent that prevents visible growth, was determined using standardized
microdilution methods.

Fungal Species Strain MIC (pg/mL)
Candida albicans SC5314 <0.125
Candida glabrata 537 <0.125
Candida albicans '
] Isolate 1 Data Not Available
(Fluconazole-Resistant)
Candida albicans )
] Isolate 2 Data Not Available
(Fluconazole-Resistant)
Candida auris (Multi-drug )
) Isolate 1 Data Not Available
Resistant)
Candida auris (Multi-drug )
] Isolate 2 Data Not Available
Resistant)
Seven Human Pathogenic ] o
Various Broad-spectrum activity

Fungal Species

Table 1: Minimum Inhibitory Concentrations (MICs) of Antifungal Agent 60 against various
fungal pathogens. Data compiled from in vitro susceptibility testing.

Mechanism of Action: Targeting Ergosterol
Biosynthesis

Antifungal Agent 60 exerts its fungicidal effect by inhibiting the enzyme lanosterol 14a-
demethylase (Cyp51). This enzyme is a key component of the ergosterol biosynthesis pathway,
which is essential for the integrity and function of the fungal cell membrane. By blocking this
pathway, Agent 60 disrupts membrane fluidity and permeability, leading to fungal cell death.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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